Cas no 6940-01-8 ( )

• Product Name: &nbsp
• CAS No: 6940-01-8
• MF: C₁₈H₂₄NO₂
• MW: 286.38866519928
• CID: 973648
• PubChem ID: 410799
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L8ZX6; AG-G-69992; CTK5C9691; BIS[(4-METHOXYPHENYL)METHYL]-DIMETHYL-AZANIUM; di(4-methoxybenzyl)dimethylammonium bromide; dimethyldi(4-methoxybenzyl)ammonium bromide;
• DTXSID40328497
• BIS[(4-METHOXYPHENYL)METHYL]-DIMETHYL-AZANIUM
• 6940-01-8
•  

• Inchi： 1S/C18H24NO2/c1-19(2,13-15-5-9-17(20-3)10-6-15)14-16-7-11-18(21-4)12-8-16/h5-12H,13-14H2,1-4H3/q+1
• InChI Key： GCIBCTHTLKTURR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C[N+](C)(C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 286.18082
• Monoisotopic Mass: 286.180704008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 0.48440